149-63-3

Oxalacetate

• CAS RN:
• 149-63-3

• Formula:
• C4H2O5-2

• InChI:
• InChI=1S/C4H4O5/c5-2(4(8)9)1-3(6)7/h1H2,(H,6,7)(H,8,9)/p-2

• InChIKey:
• KHPXUQMNIQBQEV-UHFFFAOYSA-L

• Oxaloacetate(2-) is a C4-dicarboxylate resuting from deprotonation of both carboxy groups of oxaloacetic acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a C4-dicarboxylate and an oxo dicarboxylic acid dianion. It derives from a succinate(2-). It is a conjugate base of an oxaloacetic acid.

4-(N-butyl-N-ethylsulfamoyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide

In Stock

• CAS RN:
• 500149-63-3

• Formula:
• C21H24N4O3S2

• InChI:
• InChI=1S/C21H24N4O3S2/c1-3-5-14-25(4-2)30(27,28)18-8-6-17(7-9-18)20(26)24-21-23-19(15-29-21)16-10-12-22-13-11-16/h6-13,15H,3-5,14H2,1-2H3,(H,23,24,26)

• InChIKey:
• JHZQPLDABZOWDG-UHFFFAOYSA-N

• 4-(N-butyl-N-ethylsulfamoyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H24N4O3S2 and its molecular weight is 444.57. The purity is usually 95%.

8-bromo-2-methyl-3-phenethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 1019149-63-3

• Formula:
• C19H19BrN2OS

• InChI:
• InChI=1S/C19H19BrN2OS/c1-19-12-16(15-11-14(20)7-8-17(15)23-19)21-18(24)22(19)10-9-13-5-3-2-4-6-13/h2-8,11,16H,9-10,12H2,1H3,(H,21,24)

• InChIKey:
• SITORGMATBYKKC-UHFFFAOYSA-N

• 8-bromo-2-methyl-3-phenethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C19H19BrN2OS and its molecular weight is 403.34. The purity is usually 95%.

N-ethyl-4-methylphthalazin-1-amine

In Stock

• CAS RN:
• 1153149-63-3

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c1-3-12-11-10-7-5-4-6-9(10)8(2)13-14-11/h4-7H,3H2,1-2H3,(H,12,14)

• InChIKey:
• LJPOAWCOWJDEGW-UHFFFAOYSA-N

• N-ethyl-4-methylphthalazin-1-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.